Pereniporin B
Overview
Description
Pereniporin B is a type of protein that is found in the cell membranes of certain fungi species. It is a transmembrane protein that plays an important role in the transport of molecules across the cell membrane. Pereniporin B has been the subject of scientific research for several years, and its potential applications in various fields have been explored.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Pereniporin B has been a focus of research due to its potential in pharmaceutical applications, particularly in the synthesis of bioactive compounds. Ciocarlan et al. (2014) described an efficient pathway for synthesizing natural and bioactive drimanic compounds including pereniporin B, highlighting its antimicrobial and antifungal activities. This research is significant as it provides a new method for synthesizing these compounds, which could have broad applications in the development of antimicrobial drugs (Ciocarlan et al., 2014).
Enantioselective Syntheses
The process of synthesizing pereniporin B has also been explored from the perspective of enantioselective methods. Burke et al. (1991) detailed the enantioselective syntheses of pereniporin B, employing Marino's lactone annulation method to establish the stereochemistry of the compound. This research contributes to the understanding of how to synthesize pereniporin B in a way that could be more efficient and selective, which is crucial for its application in drug development (Burke et al., 1991).
Homochiral Semisyntheses
Further exploring the synthesis aspect, Urones et al. (1994) demonstrated the homochiral semisynthesis of pereniporin B, providing insights into the chemical processes involved in its production. This research offers an alternative method for producing pereniporin B, which could be advantageous in certain pharmaceutical applications (Urones et al., 1994).
Potential as an Antiviral Agent
In a more recent study, Randriamamisolonirina and Maminiaina (2022) investigated the potential of pereniporin B as an inhibitor of non-structural proteins of SARS-CoV-2, suggesting its potential application in the development of antiviral drugs. This highlights the broader scope of pereniporin B's applications beyond just antimicrobial properties (Randriamamisolonirina & Maminiaina, 2022).
properties
CAS RN |
16772-63-7 |
|---|---|
Product Name |
Pereniporin B |
Molecular Formula |
C15H22O4 |
Molecular Weight |
266.33 g/mol |
IUPAC Name |
(5R,5aS,9aS,9bS)-5,9b-dihydroxy-6,6,9a-trimethyl-1,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-3-one |
InChI |
InChI=1S/C15H22O4/c1-13(2)5-4-6-14(3)11(13)10(16)7-9-12(17)19-8-15(9,14)18/h7,10-11,16,18H,4-6,8H2,1-3H3/t10-,11+,14+,15-/m1/s1 |
InChI Key |
HLEGAPKZEJEXHT-FDRIWYBQSA-N |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1[C@@H](C=C3[C@@]2(COC3=O)O)O)(C)C |
SMILES |
CC1(CCCC2(C1C(C=C3C2(COC3=O)O)O)C)C |
Canonical SMILES |
CC1(CCCC2(C1C(C=C3C2(COC3=O)O)O)C)C |
synonyms |
pereniporin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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